Cas no 202199-04-0 (2-(1H-Indol-3-yl)-N-(4-methylbenzyl)ethanamine)

2-(1H-Indol-3-yl)-N-(4-methylbenzyl)ethanamine structure
202199-04-0 structure
Product name:2-(1H-Indol-3-yl)-N-(4-methylbenzyl)ethanamine
CAS No:202199-04-0
MF:C18H20N2
MW:264.364804267883
CID:1085530
PubChem ID:1988037

2-(1H-Indol-3-yl)-N-(4-methylbenzyl)ethanamine Chemical and Physical Properties

Names and Identifiers

    • 2-(1H-Indol-3-yl)-N-(4-methylbenzyl)ethanamine
    • 2-(1H-indol-3-yl)-N-(4-methylbenzyl)ethanamine(SALTDATA: HBr)
    • 2-(1H-indol-3-yl)-N-[(4-methylphenyl)methyl]ethanamine
    • 2,6-DICHLOROPHENYL ISOCYANATE
    • 202199-04-0
    • [2-(1H-INDOL-3-YL)ETHYL][(4-METHYLPHENYL)METHYL]AMINE
    • AKOS001696451
    • N-[2-(1H-INDOL-3-YL)ETHYL]-N-(4-METHYLBENZYL)AMINE
    • SCHEMBL18088393
    • STK212022
    • NCGC00276519-01
    • DTXSID00365782
    • CHEMBRDG-BB 5527422
    • AB01227267-02
    • MDL: MFCD01468596
    • Inchi: InChI=1S/C18H20N2/c1-14-6-8-15(9-7-14)12-19-11-10-16-13-20-18-5-3-2-4-17(16)18/h2-9,13,19-20H,10-12H2,1H3
    • InChI Key: UDUUUUSYPJGWMB-UHFFFAOYSA-N
    • SMILES: CC1=CC=C(C=C1)CNCCC2=CNC3=CC=CC=C23

Computed Properties

  • Exact Mass: 264.16300
  • Monoisotopic Mass: 264.162648646g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 283
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 27.8Ų

Experimental Properties

  • Density: 1.115
  • Boiling Point: 453.7°C at 760 mmHg
  • Flash Point: 228.2°C
  • Refractive Index: 1.642
  • PSA: 27.82000
  • LogP: 4.19950
  • Vapor Pressure: 0.0±1.1 mmHg at 25°C

2-(1H-Indol-3-yl)-N-(4-methylbenzyl)ethanamine Security Information

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